BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Toxicological Effects of
6PPD-Quinone on Aquatic Life

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6PPD-quinone-d5
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Executive Summary

N-(1,3-dimethylbutyl)-N'-phenyl-p-benzoquinone, commonly known as 6PPD-quinone (6PPD-
Q), is a transformation product of the tire antioxidant 6PPD.[1][2] Its emergence in urban
stormwater runoff has been identified as the primary cause of "urban runoff mortality
syndrome" (URMS), which has led to significant pre-spawn mortality events in coho salmon
populations in the Pacific Northwest.[3][4][5] 6PPD-Q is now recognized as one of the most
potent aquatic toxicants, exhibiting a remarkable degree of species-specific toxicity. This
document provides a comprehensive overview of the current scientific understanding of 6PPD-
Q's effects on aquatic life, detailing its quantitative toxicity, the experimental protocols used for
its assessment, and its proposed mechanisms of action.

Quantitative Toxicity Data

The toxicity of 6PPD-Q varies dramatically among aquatic species, with certain salmonids
exhibiting extreme sensitivity while many other fish and invertebrates are comparatively
tolerant. The following tables summarize the acute toxicity data from key studies.

Table 2.1: Acute Toxicity of 6PPD-Quinone to Fish
Species
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. . Exposure . Concentrati Reference(s
Species Life Stage . Endpoint
Duration on )
Coho Salmon
(Oncorhynch Juvenile 24 hours LC50 80.4 - 95 ng/L
us kisutch)
Juvenile 24 hours LC50 41 ng/L
] 20.9 ng/L -
Juvenile 24 hours LC10
29.2 ng/L
Coastal
In the ng/L
Cutthroat o
All stages 24 hours LC50 range, similar
Trout (O.
. . to Coho
clarkii clarkii)
Brook Trout
] ] 0.59 pg/L
(Salvelinus Juvenile 24 hours LC50
o (590 ng/L)
fontinalis)
White-spotted
Char (S. ) 0.51 pg/L
) Juvenile 24 hours LC50
leucomaenis (510 ng/L)
pluvius)
Rainbow
] ~1.96 pg/L
Trout (O. Juvenile 96 hours LC50
) (1960 ng/L)
myKkiss)
Chinook
Salmon (O. Juvenile 24 hours LC50 >25 ug/L
tshawytscha)
Juvenile 24 hours LC10 20.9 pg/L
Sockeye
Salmon (O. Juvenile 24 hours LC50 >50 pg/L
nerka)
Atlantic Alevin (sac 48 hours LC50 >5.75 pg/L
Salmon fry)
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(Salmo salar)

Brown Trout Alevin (sac
(Salmo trutta)  fry)

48 hours

LC50

>5.75 ug/L

Table 2.2: Acute Toxicity of 6PPD-Quinone to Aquatic

Invertebrates

Species Life Stage

Exposure
Duration

Endpoint

Concentrati Reference(s
on (uglL) )

Water Flea
(Daphnia Juvenile

magna)

48 hours

LC50

55

Juvenile

NOEC

42 - 46

Amphipod

(Hyalella

azteca)

96 hours

LC50

NOEC

43

Burrowing
Mayfly

) Larval
(Hexagenia

spp.)

NOEC

232

Ramshorn
Snail

Embryo
(Planorbella

pilsbryi)

NOEC

11.7

Washboard
Mussel

] Adult
(Megalonaias

nervosa)

NOEC

17.9

Amphipod
(Parhyale

hawaiensis)

96 hours

LC50

>500
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Experimental Protocols

Standardized and reproducible methodologies are critical for assessing the toxicity of emerging
contaminants. Below are detailed protocols from seminal studies on 6PPD-Q.

Acute Lethality Testing in Salmonids (WSU Protocol)

This protocol was utilized for determining the LC50 value for highly sensitive juvenile coho
salmon.

e Test Organism: Juvenile coho salmon (Oncorhynchus kisutch), age 1+, weighing 30-64 g.
Fish were reared at the WSU Puyallup Research and Extension Center.

o Exposure System: Static, aerated exposures conducted in 70 L glass aquaria. Aquaria were
placed in recirculating water baths to maintain a constant temperature (10-13 °C).

o Test Solutions: A stock solution of a commercial 6PPD-Q standard was prepared in ethanol.
Test concentrations were achieved by diluting various volumes of the stock solution into 70 L
of system water. The negative control received an equivalent volume of pure ethanol (10
mL).

» Dosing and Replicates: To determine the LC50, six concentrations of 6PPD-Q and a
negative control were tested. Exposures were repeated in triplicate across three separate
weeks, with 6 fish per aquarium.

o Observations: Mortality and behavioral symptoms (e.g., surface swimming, loss of
equilibrium) were monitored over a 24-hour period.

e Animal Care: All experiments conformed to Protocol 04860-002, approved by Washington
State University's Institutional Animal Care and Use Committee.
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Workflow for acute toxicity testing of 6PPD-Q in salmonids.
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Mechanism of Action and Signaling Pathways

The extreme toxicity of 6PPD-Q in coho salmon is not yet fully understood, but research points
towards a disruption of vascular integrity, particularly the blood-brain barrier (BBB).

Disruption of Vascular Permeability

The leading hypothesis for 6PPD-Q's mechanism of action is its effect on the circulatory
system. Whole-transcriptome sequencing performed on coho salmon alevin exposed to 6PPD-
Q revealed a broad dysregulation of genomic pathways that govern cell-cell contacts and
endothelial permeability. This molecular disruption is consistent with physical observations in
symptomatic fish, which include increased hematocrit and evidence of plasma leakage from the
cerebrovasculature. The resulting breakdown of the blood-brain barrier allows macromolecules
and other substances to enter the brain, leading to the neurological symptoms characteristic of
URMS, such as loss of equilibrium, followed by death.

Hepatotoxicity in Other Species

While less sensitive species do not typically exhibit acute mortality, chronic exposure can lead
to other toxicological effects. In zebrafish, both 6PPD and 6PPD-Q have been shown to induce
liver damage. Transcriptomic analysis of liver tissue showed that both compounds disturb lipid
and carbohydrate metabolic pathways. Specifically, they were found to downregulate
peroxisome proliferator-activated receptor gamma (PPARY), a key regulator of lipid
metabolism, and increase the expression of pro-inflammatory cytokines, indicating a
hepatotoxic effect.
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Proposed toxicological pathway of 6PPD-Q in coho salmon.
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Environmental Fate and Transport

6PPD is an antioxidant added to vehicle tires to prevent degradation from atmospheric ozone.
Through reaction with ozone, 6PPD is transformed into 6PPD-Q. Tire wear particles, containing
6PPD-Q, are deposited on roadways and other impervious surfaces. During rain events,
stormwater runoff serves as the primary transport mechanism, washing these toxic particles
into nearby aquatic environments, leading to exposure of aquatic organisms.
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Environmental pathway from 6PPD in tires to aquatic toxicity.

Conclusion and Future Directions

The discovery of 6PPD-quinone as a highly potent and lethal toxicant for specific salmonid
species has unveiled a significant environmental threat posed by tire wear particles. While the
acute effects on sensitive species like coho salmon are well-documented, significant data gaps
remain. Future research should focus on:

e Chronic and Sublethal Effects: Understanding the long-term impacts of low-level 6PPD-Q
exposure on the growth, reproduction, and overall fithess of a wider range of aquatic

species.

e Mechanism of Species Sensitivity: Elucidating the precise genetic and physiological reasons
for the vast differences in sensitivity observed between closely related species.
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e Bioaccumulation: Investigating the potential for 6PPD-Q to bioaccumulate in aquatic food
webs, which could pose a risk to higher trophic levels, including humans.

» Mitigation Strategies: Developing and evaluating effective stormwater treatment
technologies, such as green infrastructure, to remove 6PPD-Q from runoff before it enters
sensitive aquatic habitats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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